molecular formula C5H9N3OS2 B14665858 4-Nitrosopiperazine-1-carbodithioic acid CAS No. 45946-66-5

4-Nitrosopiperazine-1-carbodithioic acid

Cat. No.: B14665858
CAS No.: 45946-66-5
M. Wt: 191.3 g/mol
InChI Key: XSVMTVPLKSCFIC-UHFFFAOYSA-N
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Description

4-Nitrosopiperazine-1-carbodithioic acid is a chemical compound with the molecular formula C5H9N3O2S2 This compound is known for its unique structural features, which include a nitroso group attached to a piperazine ring and a carbodithioic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-nitrosopiperazine-1-carbodithioic acid typically involves the reaction of piperazine with carbon disulfide and sodium hydroxide to form piperazine-1-carbodithioic acid. This intermediate is then nitrosated using nitrous acid to yield the final product. The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high purity.

Properties

CAS No.

45946-66-5

Molecular Formula

C5H9N3OS2

Molecular Weight

191.3 g/mol

IUPAC Name

4-nitrosopiperazine-1-carbodithioic acid

InChI

InChI=1S/C5H9N3OS2/c9-6-8-3-1-7(2-4-8)5(10)11/h1-4H2,(H,10,11)

InChI Key

XSVMTVPLKSCFIC-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C(=S)S)N=O

Origin of Product

United States

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